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Compound of Interest

Compound Name: Ammonium bitartrate

Cat. No.: B8065402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium bitartrate, the monoammonium salt of L-tartaric acid, is a versatile reagent in

various scientific and pharmaceutical applications. Its utility stems from its buffering capacity,

chelating properties, and role as a nitrogen source. These protocols provide detailed

procedures for the preparation of ammonium bitartrate solutions for specific research

applications.

General Applications in Research and Drug
Development
Ammonium bitartrate solutions are utilized in several key areas:

Protein Crystallography: It can act as a precipitant, aiding in the crystallization of proteins for

X-ray diffraction studies to determine their three-dimensional structure. This is crucial for

structure-based drug design.[1]

Biological Buffer: Ammonium bitartrate solutions can function as a biological buffer to

maintain a stable pH, which is critical for many biochemical and enzymatic assays where pH

control is essential for optimal activity.[1]

Cell Culture: It can serve as a nitrogen source in certain cell culture media, supporting

cellular growth and proliferation in laboratory settings.[2][3][4]
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Analytical Chemistry: Used as an analytical reagent and a masking agent to prevent

interference from certain metal ions in chemical analyses.[1][5]

Chromatography: Employed in some chromatographic techniques.[6]

Physicochemical Properties and Solubility
Ammonium bitartrate appears as odorless, colorless crystals.[7] It is soluble in water,

especially hot water, but practically insoluble in alcohol.[7] The stability of ammonium
bitartrate solutions is a key consideration; they can slowly release ammonia, leading to a

decrease in pH.[1][2][8] Therefore, fresh preparation or pH verification before use is

recommended.

Quantitative Data Summary
The following table summarizes key quantitative data for ammonium bitartrate.

Property Value Reference

Molecular Formula C₄H₉NO₆ [7]

Molecular Weight 167.12 g/mol [7]

Density 1.68 g/cm³ [7]

Water Solubility 1.00 g/100g H₂O at 0°C [9]

1.88 g/100g H₂O at 10°C [9]

2.70 g/100g H₂O at 20°C [9]

pH of 1M solution 6.0 - 7.5 at 25°C [1][4]

Stability

Stable under recommended

storage conditions, but

solutions may slowly release

ammonia, becoming more

acidic.[1][8] Incompatible with

strong oxidizing agents.[9]
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Experimental Protocols
Protocol 1: Preparation of a Saturated Ammonium
Bitartrate Solution at Room Temperature
This protocol is suitable for applications requiring a saturated stock solution, such as in

screening for protein crystallization conditions.

Materials:

Ammonium bitartrate (CAS No: 3095-65-6)

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker or flask

0.22 µm sterile filter

Procedure:

Weighing: Weigh out an excess amount of ammonium bitartrate. Based on its solubility at

20°C (2.70 g/100 mL), for 100 mL of solution, start with approximately 3.0 g.[9]

Dissolution: Add the ammonium bitartrate to the desired volume of deionized water in a

beaker or flask with a magnetic stir bar.

Stirring: Place the beaker on a magnetic stirrer and stir at room temperature. Allow the

solution to stir for at least 1-2 hours to ensure saturation. Some undissolved solid should

remain at the bottom.

Clarification: Turn off the stirrer and allow the undissolved solid to settle.

Filtration: Carefully decant the supernatant and filter it through a 0.22 µm sterile filter to

remove any remaining particulate matter and for sterilization, if required for the application.
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Storage: Store the saturated solution in a well-sealed container at room temperature. Note

the date of preparation. Due to potential pH changes over time, it is advisable to use the

solution within a few days or verify the pH before use.

Protocol 2: Preparation of a 1M Ammonium Bitartrate
Stock Solution
This protocol is designed for applications where a specific molar concentration is required, such

as for preparing buffers or as a component in cell culture media.

Materials:

Ammonium bitartrate (MW: 167.12 g/mol )[7]

Deionized or distilled water

Volumetric flask

Magnetic stirrer and stir bar

pH meter

Procedure:

Calculation: To prepare 100 mL of a 1M solution, calculate the required mass of ammonium
bitartrate: 1 mol/L * 0.1 L * 167.12 g/mol = 16.712 g.

Weighing: Accurately weigh 16.712 g of ammonium bitartrate.

Dissolution: Add the weighed ammonium bitartrate to a beaker containing approximately 80

mL of deionized water. Add a magnetic stir bar and place the beaker on a magnetic stirrer.

Heating (Optional): As ammonium bitartrate is freely soluble in hot water, gentle heating

can be applied to expedite dissolution.[7]

Volume Adjustment: Once the solid is completely dissolved, transfer the solution to a 100 mL

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask.
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Final Volume: Bring the solution to the final volume of 100 mL with deionized water.

pH Adjustment (If necessary): Check the pH of the solution using a calibrated pH meter. The

expected pH is between 6.0 and 7.5.[1][4] If necessary, adjust the pH using a dilute acid

(e.g., HCl) or base (e.g., NH₄OH).

Sterilization and Storage: If required, sterile-filter the solution through a 0.22 µm filter. Store

in a tightly capped bottle at room temperature.

Experimental Workflow Diagram
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Caption: Workflow for preparing an ammonium bitartrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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